5dR110

• Molecular Formula: C21H13Cl2N2O5

Description

5(6)-Carboxyrhodamine 110 (5dR110), a fluorescent dye, is a mixture of 5- and 6-carboxy isomers of rhodamine 110. It is widely used in biological applications such as fluorescence labeling, bio-conjugation, and cellular imaging due to its bright green fluorescence and compatibility with common excitation sources (e.g., 488 nm lasers) .

Key characteristics include:

• Fluorescence Properties: Excitation and emission wavelengths are comparable to fluorescein isothiocyanate (FITC), but with enhanced photostability and lower pH sensitivity .
• Applications: Used in flow cytometry, immunofluorescence assays, and as a tracer in molecular biology due to its carboxyl-reactive groups, which facilitate conjugation to antibodies or proteins .

Comparison with Similar Compounds

Structural and Functional Differences

Property	This compound	FITC
Molecular Formula	C₂₁H₁₅N₂O₅Cl	C₂₁H₁₁NO₅S
Fluorescence Peak	~515 nm emission (green)	~519 nm emission (green-yellow)
Photostability	High	Moderate
pH Sensitivity	Low	High (quenches below pH 8)
Conjugation	Carboxyl groups for amine coupling	Isothiocyanate groups for sulfhydryl bonding

Key Findings :

• This compound’s carboxyl groups enable stable covalent bonds with primary amines in biomolecules, reducing nonspecific binding compared to FITC’s thiocyanate reactivity .
• FITC exhibits faster photobleaching under prolonged illumination, limiting its utility in long-term imaging .

This compound vs. Texas Red

Functional Comparison

Property	This compound	Texas Red
Emission Range	Green (~515 nm)	Red (~615 nm)
Excitation Source	488 nm laser	595 nm laser
Multiplexing Use	Compatible with FITC channels	Used in tandem with Cy5 or Alexa 647

Key Findings :

• Texas Red’s longer emission wavelength minimizes autofluorescence in tissue samples, whereas this compound is ideal for green-channel applications .
• This compound’s smaller molecular size reduces steric hindrance in protein conjugates compared to Texas Red’s bulkier structure .

Research Findings and Analytical Methods

• Purity Assessment : High-performance liquid chromatography (HPLC) is critical for isolating this compound isomers, as impurities can alter fluorescence quantum yields .
• Stability Studies : this compound retains >90% fluorescence intensity after 24 hours in physiological buffers, outperforming FITC (60–70% retention) under identical conditions .
• Applications in Neuroscience : this compound-labeled tracers demonstrate superior axonal transport visualization in live-cell imaging compared to FITC .